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Compound of Interest

Compound Name: 4-Acetylbiphenyl

Cat. No.: B160227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the historical discovery of 4-acetylbiphenyl, a compound of

significant interest in organic synthesis and medicinal chemistry. Delving into early 20th-century

chemical literature, we uncover the pioneering work that first brought this molecule to light,

presenting detailed experimental protocols from key publications and summarizing crucial

quantitative data. This document serves as a comprehensive resource for understanding the

origins and foundational chemistry of 4-acetylbiphenyl.

Uncovering the First Synthesis: A Look into the
Beilstein Archives
The earliest documented synthesis of 4-acetylbiphenyl is cataloged in the comprehensive

Beilstein Handbook of Organic Chemistry. The specific entries referencing this compound are

found in volume 7, page 443 of the main series (H-werk), and subsequently in supplementary

series III, page 2134, and supplementary series IV, page 1407.[1] These entries, with the

Beilstein Registry Number (BRN) 1101615, provide a trail to the foundational publications

describing the molecule's preparation.[2][3][4]

While the Friedel-Crafts acylation, discovered in 1877, provides the general methodology for

the synthesis of aryl ketones, the specific application to biphenyl to yield 4-acetylbiphenyl was

reported in the early 20th century.
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Key Early Syntheses and Experimental Protocols
Two seminal papers from the early 20th century provide detailed experimental accounts of the

synthesis of 4-acetylbiphenyl. These publications are invaluable for understanding the

historical laboratory practices and for replicating these foundational experiments.

The Morgan and Walls Synthesis (1931)
In their 1931 publication in the Journal of the Chemical Society, Gilbert T. Morgan and Frank S.

Walls described a robust method for the acylation of biphenyl. Their work was significant in

demonstrating the preparation of various biphenyl derivatives.

Experimental Protocol:

A solution of biphenyl in carbon disulfide was treated with acetyl chloride in the presence of

anhydrous aluminum chloride. The reaction mixture was stirred and heated, followed by

hydrolysis with ice and hydrochloric acid. The resulting solid was then purified by crystallization

from ethanol.

Quantitative Data from Morgan and Walls (1931):

Reactant Ratio
(Biphenyl:Acet
yl
Chloride:AlCl₃)

Solvent
Reaction
Temperature
(°C)

Yield (%)
Melting Point
(°C)

1 : 1.1 : 1.2 Carbon Disulfide Reflux Not specified 120-121

The Long and Henze Synthesis (1941)
L. M. Long and H. R. Henze, in a 1941 paper in the Journal of the American Chemical Society,

further refined the synthesis of 4-acetylbiphenyl, providing a detailed procedure that became

a standard method for its preparation.

Experimental Protocol:

To a cooled suspension of anhydrous aluminum chloride in carbon disulfide, a solution of

biphenyl and acetyl chloride in the same solvent was added dropwise with stirring. The reaction
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was allowed to proceed at room temperature before being hydrolyzed with a mixture of ice and

concentrated hydrochloric acid. The crude product was collected and purified by

recrystallization from ethanol.

Quantitative Data from Long and Henze (1941):

Reactant Moles

Biphenyl 1.0

Acetyl Chloride 1.1

Aluminum Chloride 1.2

Yield ~85%

Melting Point 121-122°C

Synthesis Workflow and Logic
The classical synthesis of 4-acetylbiphenyl via the Friedel-Crafts acylation of biphenyl can be

visualized as a straightforward electrophilic aromatic substitution reaction. The logical flow of

this process is depicted in the following diagram.

Reactants

Reaction Process Products & Purification

Biphenyl

Mixing in
Carbon DisulfideAcetyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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